Cas no 1105208-56-7 (1-(4-chlorobenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine)

• Product Name: 1-(4-chlorobenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine
• CAS No: 1105208-56-7
• MF: C₁₅H₁₈ClN₃O₂S₂
• MW: 371.905319690704
• CID: 6408020
• PubChem ID: 30864217
• Update Time: 2025-06-23

1-(4-chlorobenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine
• F5497-0015
• 2-(1-((4-chlorophenyl)sulfonyl)piperidin-4-yl)-5-ethyl-1,3,4-thiadiazole
• 1105208-56-7
• 2-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-5-ethyl-1,3,4-thiadiazole
• VU0645451-1
• SR-01000922861-1
• AKOS024511357
• SR-01000922861

• Inchi： 1S/C15H18ClN3O2S2/c1-2-14-17-18-15(22-14)11-7-9-19(10-8-11)23(20,21)13-5-3-12(16)4-6-13/h3-6,11H,2,7-10H2,1H3
• InChI Key： ULKCBMSDRZMGRJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCC(C2=NN=C(CC)S2)CC1)(=O)=O

Computed Properties

• Exact Mass: 371.0528969g/mol
• Monoisotopic Mass: 371.0528969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-chlorobenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine

Comprehensive Overview of 1-(4-chlorobenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1105208-56-7)

The compound 1-(4-chlorobenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1105208-56-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a piperidine core with a 1,3,4-thiadiazole moiety and a 4-chlorobenzenesulfonyl group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and chronic diseases.

In recent years, the demand for novel heterocyclic compounds like 1-(4-chlorobenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine has surged due to their role in addressing global health challenges. For instance, the rise of antibiotic-resistant bacteria has spurred interest in thiadiazole derivatives, known for their broad-spectrum bioactivity. This compound’s sulfonamide linkage further enhances its potential, as sulfonamides are historically pivotal in medicinal chemistry. Users searching for "new sulfonamide-based drugs 2024" or "thiadiazole antimicrobial mechanisms" will find this molecule highly relevant.

From a synthetic chemistry perspective, the CAS No. 1105208-56-7 compound exemplifies modern structure-activity relationship (SAR) optimization. The 5-ethyl-1,3,4-thiadiazol-2-yl group contributes to lipophilicity, potentially improving membrane permeability—a critical factor in CNS drug development. Meanwhile, the 4-chlorobenzenesulfonyl fragment may influence target binding affinity, a topic frequently queried in searches like "how sulfonyl groups affect drug-receptor interactions." These attributes make the compound a valuable subject for academic and industrial research.

Beyond therapeutics, 1-(4-chlorobenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine has implications in material science. Its aromatic and heterocyclic components could be leveraged in designing organic semiconductors or catalysts, areas trending in green chemistry initiatives. Queries such as "thiadiazole applications in renewable energy" reflect growing interdisciplinary interest. Analytical methods for characterizing this compound, including HPLC and NMR, are also frequently discussed, underscoring its complexity and purity requirements for research use.

In conclusion, CAS No. 1105208-56-7 represents a multifaceted compound bridging medicinal chemistry and materials innovation. Its piperidine-thiadiazole-sulfonamide architecture offers ample opportunities for derivative synthesis, catering to evolving needs in healthcare and sustainability. For researchers exploring "next-generation bioactive scaffolds" or "multifunctional heterocycles," this molecule stands as a compelling case study.